Cas no 1935641-38-5 (6-Chloro-2,3-dimethyl-2H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 6-Chloro-2,3-dimethyl-2H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1935641-38-5
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 4817807
• Update Time: 2023-08-19

6-Chloro-2,3-dimethyl-2H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2,3-dimethyl-2H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C7H7ClN4/c1-4-5-3-9-7(8)10-6(5)11-12(4)2/h3H,1-2H3
• InChI Key： JNXRAHIMRBVMND-UHFFFAOYSA-N
• SMILES： ClC1N=CC2C(N=1)=NN(C)C=2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• XLogP3: 1.5
• Topological Polar Surface Area: 43.6